Cas no 1538453-16-5 (methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate)

• Product Name: methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate
• CAS No: 1538453-16-5
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• MDL: MFCD22396033
• CID: 5170969
• PubChem ID: 80518945
• Update Time: 2025-11-02

methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholineacetic acid, methyl ester, 1,1-dioxide
• methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate

• MDL： MFCD22396033
• Inchi： 1S/C7H13NO4S/c1-12-7(9)4-6-5-13(10,11)3-2-8-6/h6,8H,2-5H2,1H3
• InChI Key： LDOCSOCULSGGNH-UHFFFAOYSA-N
• SMILES： N1CCS(=O)(=O)CC1CC(OC)=O

Additional information on methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate

Comprehensive Overview of Methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate (CAS No. 1538453-16-5)

Methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate (CAS No. 1538453-16-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a thiomorpholine core with a sulfone group, is widely utilized in the synthesis of bioactive molecules. Its unique structure, combining a methyl acetate moiety with a sulfonated heterocycle, makes it a versatile intermediate for drug discovery and material science applications.

In recent years, the demand for sulfur-containing compounds like methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate has surged due to their role in modulating biological activity. Researchers are particularly interested in its potential applications in kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on targeted therapies. The compound’s CAS No. 1538453-16-5 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry.

The synthesis of methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate typically involves the reaction of thiomorpholine-3-acetic acid derivatives with methanol under controlled conditions. Its sulfone group enhances stability and solubility, critical for formulation development. This property is especially valuable in the design of prodrugs and bioconjugates, addressing modern challenges in drug delivery systems.

From an industrial perspective, CAS No. 1538453-16-5 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to optimize its production, reducing environmental impact. Such advancements resonate with the global push for eco-friendly chemical processes, a hot topic in both academic and corporate R&D sectors.

Analytical characterization of methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure purity and compliance with regulatory standards, which is crucial for its use in pharmaceutical intermediates. The compound’s spectral data is meticulously documented, aiding reproducibility in research.

Beyond pharmaceuticals, methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate finds niche applications in agrochemicals and functional materials. Its thiomorpholine scaffold contributes to the development of novel pesticides and polymers, showcasing its interdisciplinary utility. This broad applicability underscores its importance in patent literature and industrial workflows.

In summary, methyl 2-(1,1-dioxo-1lambda6-thiomorpholin-3-yl)acetate (CAS No. 1538453-16-5) exemplifies the convergence of synthetic chemistry and applied sciences. Its role in drug discovery, sustainable manufacturing, and material innovation positions it as a compound of enduring scientific and commercial interest. As research evolves, its potential to address unmet needs in healthcare and technology continues to expand.